Methyl 3-phenoxybenzoate
Cat. No. B1295615
M. Wt: 228.24 g/mol
InChI Key: GWNMDCSPTJONPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O-:2].[CH3:21][C:22]#[N:23].[CH3:4][O:5][C:6]([c:7]1[cH:8][c:9]([O:13][c:14]2[cH:15][cH:16][cH:17][cH:18][cH:19]2)[cH:10][cH:11][cH:12]1)=[O:20].[Na+:3]>>[C:6]([c:7]1[cH:8][c:9]([O:13][c:14]2[cH:15][cH:16][cH:17][cH:18][cH:19]2)[cH:10][cH:11][cH:12]1)(=[O:20])[CH2:21][C:22]#[N:23]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
C[O-]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CC#N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
COC(=O)c1cccc(Oc2ccccc2)c1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
N#CCC(=O)c1cccc(Oc2ccccc2)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
